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New Delhi, India - Adherence to the Bio-Medical Waste Management Rules, 2016, and its
subsequent amendments, is mandatory for all research, scientific, and drug development
facilities in India. These regulations, overseen by the Central Pollution Control Board (CPCB)
and with guidance from the National Centre for Disease Control (NCDC), provide a
comprehensive framework for the safe and environmentally sound disposal of laboratory waste.
This document outlines the essential procedures and logistical plans necessary for compliance,
ensuring the safety of laboratory personnel and the community.

The core principle of these regulations is the systematic segregation of waste at the point of
generation, followed by appropriate treatment and disposal methods. This approach minimizes
the risk of infection and environmental contamination.

Waste Segregation and Containerization: A Color-
Coded System

Proper segregation is the first and most critical step in laboratory waste management. The Bio-
Medical Waste Management Rules, 2016, mandate a color-coded system for collecting
different categories of waste.
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Container/Bag

Treatment and

Category Waste Type .
Type Disposal
Human anatomical
waste, animal
anatomical waste,
soiled waste (items
contaminated with ) Incineration or plasma
Non-chlorinated ) )
Yellow blood and body ) pyrolysis; deep burial
) ) plastic bags.[1] )
fluids), expired or for anatomical waste.
discarded medicines,
chemical waste, and
microbiological &
biotechnology waste.
Autoclaving,
Contaminated waste ) microwaving, or
Non-chlorinated )
(recyclable) such as ] hydroclaving followed
Red plastic bags or

plastics (syringes,
tubing, bottles, etc.).

containers.

by shredding or
mutilation and sent for

recycling.

White (Translucent)

Waste sharps
including needles,
syringes with fixed
needles, needles from
needle tip cutters,
scalpels, blades, or
any other
contaminated sharp

object.

Puncture-proof, leak-
proof, tamper-proof

containers.

Autoclaving or dry
heat sterilization
followed by shredding
or mutilation.

Blue

Broken or discarded
and contaminated
glass, including
medicine vials and
ampoules, except
those contaminated

with cytotoxic drugs.

Cardboard boxes with
a blue colored

marking.

Disinfection or
autoclaving,
microwaving, or
hydroclaving followed

by recycling.
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Procedural Guidance for Waste Disposal

The following is a step-by-step guide for the proper handling and disposal of laboratory waste,
from collection to final disposal.

On-site Segregation and Collection:

o Immediately after generation, waste must be segregated into the appropriate color-coded
containers or bags.[2]

» Containers and bags should be clearly labeled with the biohazard symbol and the type of
waste.

e Sharps must be placed directly into puncture-proof containers to prevent injuries.

 All containers should be filled to no more than three-fourths of their capacity.

Pre-treatment of Infectious Waste:

o Laboratory waste, microbiological waste, blood samples, and blood bags must be pre-
treated on-site.[1]

o The prescribed methods for pre-treatment include disinfection or sterilization, preferably by
autoclaving.[1]

Storage and Transportation:

o Segregated waste must be stored in a designated, secure, and well-ventilated area.
o Untreated biomedical waste should not be stored for more than 48 hours.

» For off-site disposal, waste must be transported in vehicles authorized by the prescribed
authority.

Final Treatment and Disposal:

o The final disposal method depends on the category of waste as outlined in the table above.
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e Occupiers of healthcare facilities must either have their own treatment facilities or be
members of a common biomedical waste treatment facility.[1]

Key Experimental Protocols for Waste Treatment

The Bio-Medical Waste Management Rules, 2016, specify the standards for various treatment

technologies to ensure the effective inactivation of infectious agents.

Autoclaving of Bio-Medical Waste:

o Objective: To sterilize infectious waste using steam under pressure.
o Methodology:

o Place the waste in secondary containment, ensuring it is not tightly packed to allow for
steam penetration.

o Operate the autoclave at a temperature of at least 121°C and a pressure of 15 psi for a

minimum of 60 minutes.
o For waste with high moisture content, a longer duration may be necessary.

o Regularly validate the autoclave's efficacy using biological indicators (e.g., Geobacillus
stearothermophilus spores).

Chemical Disinfection:

» Objective: To inactivate pathogens on waste that cannot be autoclaved.
e Methodology:

o Prepare a fresh solution of a broad-spectrum chemical disinfectant, such as sodium
hypochlorite (1-2% solution).

o Immerse the waste in the disinfectant solution for a contact time of at least 30-60 minutes.

o Ensure all surfaces of the waste come into contact with the disinfectant.
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o After disinfection, the liquid waste can be discharged into the sewer system, and solid
waste can be disposed of as per its category.

NCDC Laboratory Waste Management Workflow

The following diagram illustrates the logical flow of proper biomedical waste management in a
laboratory setting, from the point of generation to final disposal, in accordance with NCDC-
aligned guidelines.
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Caption: Workflow for NCDC-compliant laboratory waste disposal.
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By implementing these procedures, research and development facilities can ensure they are
operating in compliance with Indian regulations, thereby protecting their staff, the public, and
the environment from the potential hazards of biomedical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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